Cas no 1358402-05-7 (4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1358402-05-7
• MF: C₂₄H₁₈N₄O₃
• MW: 410.4247
• CID: 5345638
• Update Time: 2025-07-22

4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1-one
• 4-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-(p-tolyl)phthalazin-1(2H)-one
• 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one
• 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one

• Inchi： 1S/C24H18N4O3/c1-15-11-13-16(14-12-15)28-24(29)18-8-4-3-7-17(18)21(26-28)23-25-22(27-31-23)19-9-5-6-10-20(19)30-2/h3-14H,1-2H3
• InChI Key： OZUPNYGWIKGXSY-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C([H])C([H])=C([H])C([H])=C3C(N(C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3[H])N=2)=O)=NC(C2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 678
• XLogP3: 5
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one

Comprehensive Analysis of 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1358402-05-7)

The compound 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1358402-05-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a 1,2,4-oxadiazole moiety with a phthalazin-1-one core, making it a subject of interest in medicinal chemistry and materials science. Researchers are particularly intrigued by its potential role in targeting specific biological pathways, which aligns with the growing demand for small-molecule therapeutics and precision medicine.

One of the key structural highlights of this compound is the presence of a 2-methoxyphenyl group attached to the 1,2,4-oxadiazole ring. This substitution pattern is often associated with enhanced bioavailability and metabolic stability, which are critical factors in drug development. Additionally, the 4-methylphenyl group on the phthalazin-1-one scaffold may contribute to improved binding affinity for certain protein targets. These features make CAS No. 1358402-05-7 a promising candidate for further exploration in the context of kinase inhibition and enzyme modulation, topics that are currently trending in pharmaceutical research.

In the realm of materials science, this compound's unique electronic properties, derived from its conjugated system, have sparked interest in its potential use in organic electronics and optoelectronic devices. The 1,2,4-oxadiazole ring is known for its electron-withdrawing characteristics, which could be leveraged in the design of light-emitting diodes (LEDs) or photovoltaic materials. This aligns with the global push toward sustainable technologies and the increasing search for eco-friendly materials.

From a synthetic chemistry perspective, the preparation of 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one involves multi-step reactions that highlight the importance of heterocyclic chemistry. The formation of the 1,2,4-oxadiazole ring typically requires cyclization reactions under controlled conditions, which are a hot topic in green chemistry discussions. Researchers are increasingly looking for catalyst-free and solvent-free methods to synthesize such compounds, reflecting the broader industry shift toward sustainable synthesis.

The compound's potential applications extend to agricultural chemistry, where its structural motifs could be explored for pest control or plant growth regulation. Given the rising concerns about food security and sustainable agriculture, this area of research is highly relevant. The phthalazin-1-one core, in particular, has been studied for its bioactivity in various agrochemical contexts, making CAS No. 1358402-05-7 a compound of interest for further investigation.

In conclusion, 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one represents a versatile and intriguing molecule with broad potential across multiple scientific disciplines. Its unique combination of structural features positions it as a valuable subject for ongoing research, particularly in the fields of drug discovery, materials science, and agricultural chemistry. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point of innovation and discovery.